![molecular formula C7H16Cl2N2O B6263873 rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride CAS No. 2245360-34-1](/img/no-structure.png)
rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride
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Description
The compound “rac-(4aR,7aS)-octahydrocyclopenta[b]morpholine hydrochloride” has a CAS Number of 1807941-05-4 . It has a molecular weight of 163.65 and its IUPAC name is (4aS,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride . It is stored at a temperature of 4°C and is available in powder form .
Molecular Structure Analysis
The InChI code for “rac-(4aR,7aS)-octahydropyrrolo[3,4-b]morpholine dihydrochloride” is 1S/C6H12N2O.2ClH/c1-2-9-6-4-7-3-5 (6)8-1;;/h5-8H,1-4H2;2*1H/t5-,6+;;/m1…/s1 .Physical And Chemical Properties Analysis
The compound “rac-(4aR,7aS)-octahydropyrrolo[3,4-b]morpholine dihydrochloride” is a powder and is stored at room temperature .Safety and Hazards
The compound “rac-(4aR,7aS)-octahydrocyclopenta[b]morpholine hydrochloride” has several hazard statements including H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride involves the cyclization of a precursor compound followed by a series of chemical reactions to introduce the necessary functional groups and stereochemistry.", "Starting Materials": [ "4-methyl-1,2,3,6-tetrahydropyridine", "2-bromoethylamine hydrobromide", "sodium hydride", "ethyl acrylate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic acid", "sodium nitrite", "sodium azide", "sulfuric acid", "sodium bicarbonate", "methylamine hydrochloride" ], "Reaction": [ "4-methyl-1,2,3,6-tetrahydropyridine is reacted with 2-bromoethylamine hydrobromide in the presence of sodium hydride to form the precursor compound.", "The precursor compound is then reacted with ethyl acrylate in the presence of sodium borohydride to form the desired intermediate.", "The intermediate is then treated with hydrochloric acid to remove the protecting group and expose the amine functionality.", "The resulting amine is then reacted with sodium nitrite and hydrochloric acid to form the diazonium salt.", "The diazonium salt is then reacted with sodium azide to form the azide intermediate.", "The azide intermediate is then reduced with sodium borohydride to form the amine intermediate.", "The amine intermediate is then reacted with sulfuric acid to form the desired product.", "The product is then treated with sodium bicarbonate to neutralize the acid and purified to obtain rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride." ] } | |
CAS RN |
2245360-34-1 |
Molecular Formula |
C7H16Cl2N2O |
Molecular Weight |
215.1 |
Purity |
95 |
Origin of Product |
United States |
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